Cas no 2171186-88-0 (2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid)

• Product Name: 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
• CAS No: 2171186-88-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6262927
• PubChem ID: 165505814
• Update Time: 2025-06-11

2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
• EN300-1494227
• 2171186-88-0
• 2-ethyl-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid

• Inchi： 1S/C27H34N2O5/c1-6-27(7-2,24(31)32)29-23(30)22(26(3,4)5)28-25(33)34-16-21-19-14-10-8-12-17(19)18-13-9-11-15-20(18)21/h8-15,21-22H,6-7,16H2,1-5H3,(H,28,33)(H,29,30)(H,31,32)/t22-/m1/s1
• InChI Key： WTFMHIOKSHPUQB-JOCHJYFZSA-N
• SMILES： O(C(N[C@H](C(NC(C(=O)O)(CC)CC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid

Introduction to 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171186-88-0)

2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid, identified by its CAS number 2171186-88-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a chiral center and multiple functional groups. The presence of these features makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structural composition of 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid is highly intricate, featuring an α-amino acid derivative with an ester group linked to a fluorene moiety. The fluorene component is particularly noteworthy due to its stability and luminescent properties, which have been extensively studied in the context of bioimaging and drug delivery systems. Additionally, the chiral center at the (2S) position introduces a level of stereochemical specificity that is critical for ensuring the biological efficacy and safety of any derivatives derived from this compound.

In recent years, there has been a surge in research focused on the development of chiral auxiliaries and catalysts that can enhance the enantioselective synthesis of pharmaceutical intermediates. The unique structural features of CAS No. 2171186-88-0 make it an attractive scaffold for such applications. For instance, the combination of the fluorene ester group and the dimethylbutanamidobutanoic acid backbone provides a versatile platform for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of this compound is its potential application in the field of protease inhibition. Proteases are enzymes that play a crucial role in numerous physiological processes, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The carboxylic acid group and the amide linkage in 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid provide multiple interaction points with protease active sites, making it a viable candidate for designing potent inhibitors.

Recent studies have demonstrated that analogs of this compound exhibit significant inhibitory activity against certain proteases, particularly those involved in tumor progression. The fluorene moiety, known for its ability to enhance molecular stability and bioavailability, further contributes to the compound's potential as a therapeutic agent. Moreover, the chiral nature of the molecule ensures that only one enantiomer is active, reducing the likelihood of off-target effects and minimizing side reactions.

The synthesis of CAS No. 2171186-88-0 presents both challenges and opportunities for synthetic chemists. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as asymmetric catalysis and protecting group strategies are often employed to achieve the desired stereoselectivity. The development of efficient synthetic routes not only facilitates research but also opens up possibilities for large-scale production, which is essential for clinical applications.

In conclusion, 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171186-88-0) represents a significant advancement in pharmaceutical chemistry. Its complex structure, chiral center, and functional groups make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.